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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of Rochelle salt, focusing on the

critical influence of temperature and humidity. Find troubleshooting advice for common

experimental issues and answers to frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is Rochelle salt and why are its storage conditions so important?

A1: Rochelle salt, or potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), is a double

salt of tartaric acid. It is well-known for its piezoelectric properties. Its crystalline structure

incorporates four water molecules (tetrahydrate), which are crucial for maintaining its integrity

and properties. The stability of Rochelle salt is highly dependent on ambient temperature and

humidity because of these water molecules. Improper storage can lead to dehydration (loss of

water) or deliquescence (dissolving in absorbed atmospheric moisture), compromising

experimental results.[1][2]

Q2: What are the ideal storage conditions for Rochelle salt?

A2: To ensure its stability, Rochelle salt should be stored in a tightly sealed, airtight container

in a dry place, protected from moisture.[3] The ideal relative humidity is between approximately
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30% and 84%.[2] Long-term storage, especially for the powdered form, is not recommended as

it has a tendency to cake.[3]

Q3: At what temperature does Rochelle salt decompose?

A3: Rochelle salt begins to decompose at moderately high temperatures. It is reported to

decompose around 55°C (131°F).[4] Another source indicates that when incorporated into

certain matrices, the ferroelectric phase can be maintained up to a decomposition temperature

of 56.5°C.[5] Complete decomposition with the loss of all water molecules occurs at higher

temperatures, around 220°C.[3]

Q4: What happens if Rochelle salt is exposed to low or high humidity?

A4: Exposure to relative humidity below approximately 30% will cause the crystals to

effloresce, meaning they lose their water of hydration and turn into a white, dehydrated powder

on the surface.[2][6] Conversely, at relative humidities above about 84%, the salt is

deliquescent and will begin to absorb moisture from the air and dissolve.[2]

Q5: My Rochelle salt solution grew mold. What went wrong?

A5: The growth of mold in a Rochelle salt solution suggests that the solution was left standing

for an extended period, potentially at room temperature, allowing for microbial contamination.

To prevent this, use freshly prepared solutions and consider refrigeration if storage is

necessary for a short period. Ensure all glassware is properly sterilized.
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Problem Possible Cause(s) Recommended Solution(s)

White powder forming on the

surface of crystals.

The storage environment is too

dry (low relative humidity),

causing dehydration.[1][6]

Transfer the crystals to a

container with controlled

humidity, ideally between 30%

and 80% RH. A desiccator with

a saturated salt solution that

maintains this range can be

used.

Crystals are becoming wet or

"melting".

The storage environment is too

humid (high relative humidity),

causing deliquescence.[1][2]

Move the salt to a desiccator

with a strong desiccant (like

silica gel) to remove excess

moisture. Ensure the primary

storage container is airtight.

Powdered Rochelle salt has

formed hard clumps (caking).

Prolonged storage, especially

in conditions of fluctuating

humidity.[7][3]

Gently break up the clumps

with a mortar and pestle before

use. To prevent this, purchase

smaller quantities that will be

used within a reasonable

timeframe.

Inconsistent piezoelectric or

ferroelectric measurements.

The crystal structure may have

been compromised by partial

dehydration or deliquescence.

There are also natural phase

transitions between -18°C and

24°C that affect its properties.

[5]

Verify storage conditions.

Perform a visual inspection of

the crystals for any signs of

degradation. For sensitive

measurements, consider pre-

conditioning the crystals in a

controlled temperature and

humidity environment.

Difficulty growing large, single

crystals from solution.

The solution is not

supersaturated, or the cooling

process is too rapid. Impurities

may also be present.

Ensure you start with a

supersaturated solution, which

can be achieved by dissolving

the salt in heated distilled

water.[8] Allow the solution to

cool slowly and undisturbed.

Use a seed crystal to
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encourage the growth of a

single large crystal.[8]

Quantitative Stability Data
The stability of Rochelle salt is critically dependent on temperature and relative humidity (RH).

The following table summarizes the key environmental parameters and their effects.

Parameter Value
Effect on Rochelle
Salt Stability

Reference(s)

Upper Temperature

Limit
~55-56.5 °C

Begins to decompose,

losing water of

hydration.[4][5]

[4][5]

Melting Point ~70-80 °C
The hydrated salt

melts.[3]
[3]

Upper Humidity Limit > 84% RH

Deliquescence:

Absorbs atmospheric

moisture and

dissolves.[2]

[2]

Lower Humidity Limit < 30% RH

Efflorescence: Loses

water of hydration,

forming a white

powder.[2]

[2]

Ferroelectric

Temperature Range
-18 °C to 24 °C

Exhibits spontaneous

polarization and

strong piezoelectric

effects within this

range.[5] Outside this

range, it is

paraelectric.

[5]
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Protocol 1: Gravimetric Analysis of Rochelle Salt
Stability
Objective: To quantitatively determine the effect of different relative humidity conditions on the

stability of Rochelle salt crystals by measuring changes in mass.

Methodology:

Prepare several controlled humidity environments using sealed chambers (desiccators)

containing different saturated salt solutions. For example:

~33% RH: Saturated solution of Magnesium Chloride (MgCl₂)

~58% RH: Saturated solution of Sodium Bromide (NaBr)

~75% RH: Saturated solution of Sodium Chloride (NaCl)

~90% RH: Saturated solution of Potassium Nitrate (KNO₃)

Weigh several samples of Rochelle salt crystals (approximately 1.0 g each) into pre-

weighed watch glasses. Record the initial mass accurately.

Place one sample into each of the prepared humidity chambers.

Store the chambers at a constant temperature (e.g., 25°C).

At regular intervals (e.g., 24, 48, 72 hours), quickly remove the samples, re-weigh them, and

calculate the percentage change in mass.

Plot the percentage mass change versus time for each humidity condition to determine the

rates of water loss (efflorescence) or gain (deliquescence).

Protocol 2: Thermal Stability Analysis using
Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which Rochelle salt begins to lose its water of

hydration and subsequently decomposes.
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Methodology:

Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's

instructions.

Place a small, accurately weighed sample of Rochelle salt (5-10 mg) into the TGA sample

pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g.,

10°C/min).

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show distinct steps corresponding to the loss of water

molecules. The onset temperature of the first major weight loss step indicates the beginning

of decomposition.

Logical Workflow for Rochelle Salt Handling
The following diagram illustrates the decision-making process for handling and storing

Rochelle salt to ensure its stability for experimental use.
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Caption: Workflow for ensuring Rochelle salt stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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